Cas no 1499039-71-2 (1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy-)

• Product Name: 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy-
• CAS No: 1499039-71-2
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 5151249
• Update Time: 2025-08-05

1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy-

• Inchi： 1S/C10H11ClO3S/c1-14-8-4-2-7-3-5-10(9(7)6-8)15(11,12)13/h2,4,6,10H,3,5H2,1H3
• InChI Key： GXDJWOZNZSYVHN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)C2=C(C=CC(OC)=C2)CC1

Additional information on 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy-

1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy

1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy (CAS No. 1499039-71-2) is a versatile organic compound with significant applications in the field of organic synthesis and materials science. This compound is particularly notable for its role as an intermediate in the synthesis of various biologically active molecules and advanced materials. The sulfonyl chloride functional group in its structure makes it highly reactive, enabling it to participate in a wide range of chemical transformations.

The indene framework of this compound contributes to its unique electronic properties and structural stability. Recent studies have highlighted the potential of indene-based sulfonyl chlorides in the development of novel pharmaceutical agents and high-performance polymers. For instance, researchers have demonstrated that the 6-methoxy substitution on the indene ring enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

From a synthetic perspective, 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy can be efficiently synthesized via a multi-step process involving Friedel-Crafts alkylation and subsequent sulfonation. The dihydro configuration of the indene ring adds flexibility to the molecule, allowing for further functionalization and structural diversification. This compound has been utilized as a key intermediate in the synthesis of complex heterocyclic compounds, which are of great interest in medicinal chemistry.

Recent advancements in catalytic methodologies have further expanded the utility of indene sulfonyl chlorides. For example, their use as coupling reagents in cross-coupling reactions has enabled the construction of biaryl compounds with unprecedented efficiency. The sulfonyl chloride group serves as an excellent leaving group, facilitating nucleophilic substitutions and enabling the formation of diverse carbon-carbon bonds.

In terms of applications, 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy has shown potential in the development of advanced materials such as conductive polymers and organic semiconductors. Its unique electronic properties make it a valuable component in the design of optoelectronic devices. Additionally, its role as a building block in supramolecular chemistry has been explored, with researchers investigating its ability to form self-assembled structures with specific functionalities.

From an environmental standpoint, there is growing interest in understanding the degradation pathways and ecological impact of indene sulfonyl chlorides. Recent studies have focused on their biodegradation under various environmental conditions, with findings suggesting that these compounds can undergo hydrolysis under specific pH conditions to yield less hazardous byproducts.

In conclusion, 1H-Indene-1-sulfonyl chloride, 2,3-dihydro-6-methoxy (CAS No. 1499039-71-2) is a multifaceted compound with wide-ranging applications across various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.